Cas no 250383-87-0 (N-Benzyl-5-bromothiophene-2-carboxamide)
250383-87-0 structure
Product Name:N-Benzyl-5-bromothiophene-2-carboxamide
CAS No:250383-87-0
MF:C12H10BrNOS
MW:296.182900905609
CID:2117085
Update Time:2023-08-04
N-Benzyl-5-bromothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-5-bromothiophene-2-carboxamide
- KUC100341
- KUC100341N
- N-Benzyl-5-bromothiophene-2-carboxamide
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- Inchi: 1S/C12H10BrNOS/c13-11-7-6-10(16-11)12(15)14-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
- InChI Key: APHQUEPUSSRTPV-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(NCC2C=CC=CC=2)=O)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 243
- Topological Polar Surface Area: 57.3
N-Benzyl-5-bromothiophene-2-carboxamide Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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